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Compound of Interest

Compound Name:
2-Hydroxy-N-(2-

hydroxyethyl)propanamide

Cat. No.: B1220602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the chemical characteristics,

synthesis, purification, and analysis of N-(2-Hydroxyethyl)lactamide. The information is curated

to support research, development, and quality control activities involving this compound.

Core Chemical Characteristics
N-(2-Hydroxyethyl)lactamide, also known as Lactamide MEA, is a hygroscopic, viscous liquid.

It is a member of the N-acylethanolamine class of compounds.

Chemical Identity
Identifier Value

IUPAC Name 2-hydroxy-N-(2-hydroxyethyl)propanamide[1]

CAS Number 5422-34-4[1]

Molecular Formula C5H11NO3[1]

Molecular Weight 133.15 g/mol [1]

Synonyms
Lactamide MEA, 2-Lactamidoethanol, N-Lactoyl

ethanolamine, Incromectant LMEA[1]
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of N-(2-

Hydroxyethyl)lactamide.

Property Value Source

Appearance

Viscous, brownish liquid;

cooked brown roasted aroma.

[2] Light yellow to yellow to

orange clear liquid.

Tokyo Chemical Industry

Boiling Point 380.3 °C at 760 mmHg ChemSrc

451 to 456 K (178 to 183 °C)

at 0.0001 bar
NIST WebBook

Density 1.184 g/cm³[3] ChemSrc

Refractive Index 1.478[3] ChemSrc

Solubility
Very soluble in water; insoluble

in pentane and diethyl ether.[4]
ECHEMI

LogP (Octanol-Water Partition

Coefficient)
-1.4 PubChem[1]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of N-(2-

Hydroxyethyl)lactamide are provided below. These protocols are derived from established

procedures for similar compounds and should be optimized for specific laboratory conditions.

Synthesis of N-(2-Hydroxyethyl)lactamide
This protocol describes the direct amidation of lactic acid with ethanolamine.

Materials:

Lactic acid (1.0 eq)
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Ethanolamine (1.0 eq)

Toluene

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Procedure:

To a round-bottom flask equipped with a magnetic stir bar, a Dean-Stark apparatus, and a

reflux condenser, add equimolar quantities of lactic acid and ethanolamine.

Add toluene to the flask to facilitate the azeotropic removal of water.

Heat the reaction mixture to reflux with vigorous stirring. Water will begin to collect in the

Dean-Stark trap.

Continue the reaction until the theoretical amount of water has been collected, indicating the

completion of the reaction (typically 2-4 hours).

Cool the reaction mixture to room temperature.

Remove the toluene under reduced pressure using a rotary evaporator to yield the crude N-

(2-Hydroxyethyl)lactamide as a viscous liquid.

Purification
The crude product can be purified by vacuum distillation or column chromatography.

Vacuum Distillation:

Set up a distillation apparatus for vacuum distillation.
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Heat the crude N-(2-Hydroxyethyl)lactamide under reduced pressure.

Collect the fraction boiling at approximately 178-183 °C at 0.0001 bar.

Column Chromatography:

Stationary Phase: Silica gel

Mobile Phase: A gradient of ethyl acetate in hexane is a suitable starting point. Due to the

polar nature of the compound, a more polar solvent system such as

dichloromethane/methanol may be necessary.

Analytical Methods
The purity and identity of N-(2-Hydroxyethyl)lactamide can be confirmed using the following

analytical techniques.

This method is adapted from protocols for similar polar analytes.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: Isocratic elution with a mixture of water and acetonitrile (e.g., 95:5 v/v)

containing 0.1% formic acid.

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.

Injection Volume: 10 µL.

Sample Preparation: Dissolve the sample in the mobile phase.

Column: A polar capillary column (e.g., DB-WAX or equivalent).

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.
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Ramp: Increase to 240 °C at a rate of 10 °C/min.

Final hold: Hold at 240 °C for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Ion Source Temperature: 230 °C.

Mass Range: m/z 40-300.

¹³C NMR (in D₂O, reference Dioxane): Spectral data is available on public databases such

as SpectraBase for comparison.[1]

FTIR (Neat, liquid film): The sample can be analyzed directly as a thin film between two KBr

or NaCl plates. Characteristic amide and hydroxyl absorptions are expected.

Mass Spectrometry (GC-MS): The electron ionization mass spectrum will show

fragmentation patterns characteristic of the molecule's structure. Data is available on

PubChem and the NIST WebBook.[1]

Safety and Toxicology
GHS Classification: Not classified as hazardous according to the majority of GHS reports.[1]

However, some suppliers indicate it may be harmful if swallowed, in contact with skin, or if

inhaled.

Toxicity Summary: The Cosmetic Ingredient Review (CIR) Expert Panel concluded that

Lactamide MEA is safe in its present practices of use and concentration in cosmetics when

formulated to be non-irritating.[1] They cautioned against its use in products where N-nitroso

compounds could be formed.[1]

Biological Activity and Signaling Pathways
Currently, there is limited research on the specific biological activities and signaling pathways of

N-(2-Hydroxyethyl)lactamide. However, the N-(2-hydroxyethyl)amide structural motif is found in

compounds that exhibit anticonvulsant, anti-inflammatory, and antimicrobial properties. Further

research is warranted to explore the potential pharmacological effects of N-(2-

Hydroxyethyl)lactamide.
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Visualizations
The following diagrams illustrate the experimental workflows for the synthesis and analysis of

N-(2-Hydroxyethyl)lactamide.
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Caption: Workflow for the synthesis and purification of N-(2-Hydroxyethyl)lactamide.
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Caption: Workflow for the analytical characterization of N-(2-Hydroxyethyl)lactamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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